Cas no 1006518-87-1 (3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile)
1006518-87-1 structure
Product Name:3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile
CAS No:1006518-87-1
MF:C7H7N3O
MW:149.149980783463
CID:1036715
PubChem ID:43364141
Update Time:2025-04-20
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile
- 3-(4-formylpyrazol-1-yl)propanenitrile
- 1006518-87-1
- DTXSID50655923
- AKOS009393869
- CS-0439665
- F2147-7290
- MFCD02855991
- 3-(4-FORMYL-1H-PYRAZOL-1-YL)propionitrile
- SCHEMBL21160239
- 1-(2-cyanoethyl)-4-formylpyrazole
-
- MDL： MFCD02855991
- Inchi： 1S/C7H7N3O/c8-2-1-3-10-5-7(6-11)4-9-10/h4-6H,1,3H2
- InChI Key： JKAVMKREHIBQFA-UHFFFAOYSA-N
- SMILES： O=CC1C=NN(C=1)CCC#N
Computed Properties
- Exact Mass: 149.058911855g/mol
- Monoisotopic Mass: 149.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 58.7Ų
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188706-250mg |
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile |
1006518-87-1 | 95% | 250mg |
$128 | 2023-02-03 | |
| Chemenu | CM188706-1g |
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile |
1006518-87-1 | 95% | 1g |
$300 | 2023-02-03 | |
| Chemenu | CM188706-5g |
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile |
1006518-87-1 | 95% | 5g |
$1052 | 2023-02-03 | |
| Chemenu | CM188706-1g |
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile |
1006518-87-1 | 95% | 1g |
$408 | 2021-08-05 | |
| TRC | F701405-10mg |
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile |
1006518-87-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F701405-50mg |
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile |
1006518-87-1 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | F701405-100mg |
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile |
1006518-87-1 | 100mg |
$ 250.00 | 2022-06-04 | ||
| Alichem | A049005314-1g |
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile |
1006518-87-1 | 95% | 1g |
$400.00 | 2023-09-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5315-1G |
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile |
1006518-87-1 | 95% | 1g |
￥ 2,026.00 | 2023-04-06 | |
| Life Chemicals | F2147-7290-0.25g |
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile |
1006518-87-1 | 95%+ | 0.25g |
$273.0 | 2023-09-06 |
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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